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Compound of Interest

Compound Name: 4-(Boc-amino)-2-bromopyridine

Cat. No.: B152971 Get Quote

For researchers, scientists, and professionals in drug development, understanding the solubility

of key intermediates is paramount for efficient reaction design, purification, and formulation.

This technical guide provides an in-depth look at the solubility of 4-(Boc-amino)-2-
bromopyridine, a crucial building block in modern medicinal chemistry. While specific

quantitative solubility data for this compound is not readily available in published literature, this

document compiles qualitative information and presents a general experimental workflow for its

application in organic synthesis.

Physicochemical Properties
A summary of the key physicochemical properties for 4-(Boc-amino)-2-bromopyridine and

the related precursor, 4-Amino-2-bromopyridine, is presented below. These properties provide

foundational knowledge for handling and utilizing these compounds.

Property
4-(Boc-amino)-2-
bromopyridine

4-Amino-2-bromopyridine

Molecular Formula C₁₀H₁₃BrN₂O₂ C₅H₅BrN₂

Molecular Weight 273.13 g/mol 173.01 g/mol [1][2][3]

Appearance
White to cream powder or

crystalline powder[4]

Yellow or pale yellow solid

powder[1]

Melting Point Not available 92-96 °C[1][3][5]
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Solubility Profile in Organic Solvents
Quantitative solubility data for 4-(Boc-amino)-2-bromopyridine is not extensively

documented. However, based on the general solubility of related aminopyridines and Boc-

protected compounds, a qualitative assessment can be made. For the parent compound, 4-

Amino-2-bromopyridine, it is reported to have moderate solubility in common organic solvents

such as ethyl acetate, dichloromethane, and dimethyl sulfoxide, and is almost insoluble in

water.[1] It is also described as slightly soluble in water.[5] Another related compound, 2-

Amino-4-bromopyridine, is soluble in chloroform (slightly) and methanol (slightly).[6]

The presence of the bulky and nonpolar tert-butyloxycarbonyl (Boc) group in 4-(Boc-amino)-2-
bromopyridine is expected to decrease its polarity compared to 4-amino-2-bromopyridine.

This generally leads to increased solubility in nonpolar organic solvents and decreased

solubility in polar solvents.

Table of Expected Qualitative Solubility:

Solvent Expected Solubility Rationale

Dichloromethane (DCM) Good Nonpolar, aprotic solvent.

Chloroform Good Nonpolar, aprotic solvent.

Ethyl Acetate (EtOAc) Moderate to Good
Moderately polar, aprotic

solvent.

Tetrahydrofuran (THF) Moderate
Moderately polar, aprotic

solvent.

Acetonitrile (MeCN) Moderate Polar, aprotic solvent.

Methanol (MeOH) Slight to Moderate Polar, protic solvent.

Dimethyl Sulfoxide (DMSO) Moderate to Good Highly polar, aprotic solvent.

Water Poor Highly polar, protic solvent.

Experimental Protocols: A General Workflow
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While a specific protocol for determining the solubility of 4-(Boc-amino)-2-bromopyridine was

not found, a general experimental workflow for its use in a typical organic reaction, such as a

Suzuki coupling, highlights the practical importance of its solubility characteristics.

A common application for this compound is in palladium-catalyzed cross-coupling reactions,

where the bromine atom is substituted. The Boc-protected amino group serves to modulate the

reactivity of the pyridine ring and can be deprotected in a subsequent step.

Caption: General workflow for a Suzuki coupling reaction involving 4-(Boc-amino)-2-
bromopyridine.
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Reaction Setup

Workup & Extraction Purification
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Logical Relationships in Synthesis
The synthesis of molecules using 4-(Boc-amino)-2-bromopyridine often involves a logical

progression of steps. The Boc-protecting group is key to this strategy.
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Caption: Logical relationship in a multi-step synthesis.
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This guide serves as a foundational resource for professionals working with 4-(Boc-amino)-2-
bromopyridine. While quantitative solubility data remains an area for future investigation, the

provided qualitative assessments and experimental workflows offer valuable insights for the

practical application of this important synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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